Cas no 892778-34-6 (4-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl-1-(2-ethoxyphenyl)-1H-1,2,3-triazol-5-amine)

• Product Name: 4-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl-1-(2-ethoxyphenyl)-1H-1,2,3-triazol-5-amine
• CAS No: 892778-34-6
• MF: C₁₈H₁₅ClN₆O₂
• MW: 382.803701639175
• CID: 6321587
• PubChem ID: 7183551
• Update Time: 2025-07-01

4-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl-1-(2-ethoxyphenyl)-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl-1-(2-ethoxyphenyl)-1H-1,2,3-triazol-5-amine
• AKOS001914978
• 892778-34-6
• 4-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-1-(2-ethoxyphenyl)-1H-1,2,3-triazol-5-amine
• SR-01000013518
• 5-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-3-(2-ethoxyphenyl)triazol-4-amine
• 4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1-(2-ethoxyphenyl)-1H-1,2,3-triazol-5-amine
• F1603-0527
• SR-01000013518-1

• Inchi： 1S/C18H15ClN6O2/c1-2-26-14-6-4-3-5-13(14)25-16(20)15(22-24-25)18-21-17(23-27-18)11-7-9-12(19)10-8-11/h3-10H,2,20H2,1H3
• InChI Key： HMLOPDLUISBFDV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NOC(C2=C(N)N(C3C=CC=CC=3OCC)N=N2)=N1

Computed Properties

• Exact Mass: 382.0945014g/mol
• Monoisotopic Mass: 382.0945014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl-1-(2-ethoxyphenyl)-1H-1,2,3-triazol-5-amine

4-3-(4-Chlorophenyl)-1,2,4-Oxadiazol-5-yl-1-(2-Ethoxyphenyl)-1H-1,2,3-Triazol-5-Amine: A Comprehensive Overview

The compound with CAS No. 892778-34-6, known as 4-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl-1-(2-ethoxyphenyl)-1H-1,2,3-triazol-5-amine, has recently garnered significant attention in the field of organic chemistry and pharmacology. This molecule is a complex heterocyclic compound that combines two distinct heterocyclic systems: the oxadiazole and the triazole rings. The presence of these functional groups imparts unique chemical and biological properties to the compound.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways. Researchers have demonstrated that it exhibits antiproliferative activity against various cancer cell lines, making it a promising candidate for anticancer drug development. The chlorophenyl and ethoxyphenyl substituents play a crucial role in enhancing the compound's bioavailability and selectivity towards specific targets.

The synthesis of this compound involves a multi-step process that includes the formation of the oxadiazole ring via a condensation reaction followed by the incorporation of the triazole moiety through click chemistry. The use of click chemistry has significantly simplified the synthesis process, enabling researchers to achieve high yields and purity levels. This has facilitated further studies on its pharmacokinetic properties and in vivo efficacy.

One of the most intriguing aspects of this compound is its ability to act as a small molecule inhibitor of key enzymes involved in inflammation and immune response. Preclinical studies have shown that it can suppress the activity of cyclooxygenase (COX) and nitric oxide synthase (NOS), which are critical mediators of inflammatory processes. This makes it a potential candidate for treating inflammatory diseases such as arthritis and cardiovascular disorders.

In addition to its therapeutic potential, this compound has also been explored for its applications in materials science. Its rigid structure and conjugated system make it suitable for use in organic electronics. Researchers have investigated its properties as a building block for organic semiconductors, demonstrating its ability to enhance charge transport in thin-film transistors.

Recent advancements in computational chemistry have further elucidated the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the triazole ring contributes significantly to its electron-withdrawing properties, while the oxadiazole ring enhances its aromaticity. These insights have provided valuable information for optimizing its structure for specific applications.

Despite its promising attributes, further research is required to fully understand its mechanism of action and safety profile. Ongoing studies are focused on evaluating its toxicity in animal models and identifying potential off-target effects. Additionally, efforts are being made to explore its synergistic effects when combined with other therapeutic agents.

In conclusion, 4-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl-1-(2-ethoxyphenyl)-1H-1,2,3-triazol-5-amine represents a versatile molecule with diverse applications in medicine and materials science. Its unique chemical structure and functional groups make it an attractive target for further investigation. As research progresses, this compound holds great promise for advancing our understanding of complex biological systems and developing innovative solutions to pressing challenges in health and technology.